Cas no 62297-15-8 (6(5H)-BENZOCYCLOOCTENONE, 7,8,9,10-TETRAHYDRO-)

6(5H)-BENZOCYCLOOCTENONE, 7,8,9,10-TETRAHYDRO- structure
62297-15-8 structure
Product Name:6(5H)-BENZOCYCLOOCTENONE, 7,8,9,10-TETRAHYDRO-
CAS No:62297-15-8
MF:C12H14O
MW:174.238963603973
CID:3322957
PubChem ID:12353836
Update Time:2025-04-21

6(5H)-BENZOCYCLOOCTENONE, 7,8,9,10-TETRAHYDRO- Chemical and Physical Properties

Names and Identifiers

    • 6(5H)-BENZOCYCLOOCTENONE, 7,8,9,10-TETRAHYDRO-
    • 7,8,9,10-tetrahydrobenzocyclo-octen-6(5H)-one
    • 62297-15-8
    • 857-774-5
    • EN300-366721
    • 5,6,7,8,9,10-hexahydrobenzo(8)annulen-6-one
    • SCHEMBL12205504
    • 7,8,9,10-tetrahydro-5H-benzo[8]annulen-6-one
    • 5,6,7,8,9,10-hexahydrobenzo[8]annulen-6-one
    • Inchi: 1S/C12H14O/c13-12-8-4-3-6-10-5-1-2-7-11(10)9-12/h1-2,5,7H,3-4,6,8-9H2
    • InChI Key: YWKDMMYOYNTWNY-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC=CC=2CCCC1

Computed Properties

  • Exact Mass: 174.104465066g/mol
  • Monoisotopic Mass: 174.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

6(5H)-BENZOCYCLOOCTENONE, 7,8,9,10-TETRAHYDRO- Pricemore >>

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